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Compound of Interest
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Cat. No.: B1245029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of orthologous genes

encoding enzymes responsible for the synthesis of 2-hydroxybenzoyl-CoA, a key

intermediate in the biosynthesis of various secondary metabolites. The functional

complementation of knockout or knockdown mutants with these orthologous genes is a

powerful strategy for pathway elucidation, enzyme characterization, and metabolic engineering.

This document summarizes quantitative data, details experimental protocols, and visualizes

relevant biological pathways and workflows to aid researchers in selecting the optimal genetic

components for their studies.

Performance Comparison of Orthologous Salicylate-
CoA Ligases
The synthesis of 2-hydroxybenzoyl-CoA from salicylic acid and Coenzyme A is catalyzed by

salicylate-CoA ligase. The kinetic properties of these enzymes can vary significantly between

different organisms, impacting the efficiency of a reconstituted metabolic pathway. Below is a

summary of key performance indicators for characterized salicylate-CoA ligases from various

bacterial species.
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Note: Direct comparative data for multiple orthologs under identical experimental conditions is

limited in the current literature. The presented data is collated from individual studies and

should be interpreted with caution. "Not Reported" indicates that the specific value was not

found in the cited literature.

Visualizing the Workflow and Pathway
A clear understanding of the experimental workflow and the underlying biochemical pathway is

crucial for successful functional complementation studies.
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Caption: Experimental workflow for functional complementation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1245029#functional-complementation-
with-orthologous-2-hydroxybenzoyl-coa-genes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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